Tert-butyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
Cat. No. B163902
Key on ui cas rn:
135716-09-5
M. Wt: 271.35 g/mol
InChI Key: PQEXLIRUMIRSAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([CH2:14][C:15](=[O:16])[OH:17])[CH2:12][CH2:13]1.[C:21](=[O:22])([O-:23])[O-:24].[CH2:18]([CH3:19])[I:20].[CH3:27][N:28]([CH3:29])[CH:30]=[O:31].[K+:25].[K+:26].[OH2:32]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([CH2:14][C:15]([O:16][CH2:18][CH3:19])=[O:17])[CH2:12][CH2:13]1
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Inputs
Step One
|
Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(C)(C)OC(=O)N1CCC(CC(=O)O)CC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCI
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CN(C)C=O
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CCOC(=O)CC1CCN(C(=O)OC(C)(C)C)CC1
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
